Cas no 37505-07-0 ((2S)-2-Hydroxy-2-methylbutanoic Acid)

• Product name: (2S)-2-Hydroxy-2-methylbutanoic Acid
• CAS No: 37505-07-0
• MF: C₅H₁₀O₃
• MW: 118.1311
• MDL: MFCD05663610
• CID: 296871
• PubChem ID: 816786

(2S)-2-Hydroxy-2-methylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-methyl-, (2S)-
• (+)-2-Hydroxy-2-methylbutyric acid
• (S)-(+)-2-Hydroxy-2-methylbutyric acid
• (S)-2-Hydroxy-2-methylbutanoic acid
• (S)-2-Hydroxy-2-methylbutyric acid
• Butanoicacid, 2-hydroxy-2-methyl-, (S)-
• D78565
• (s)-methyl-2-hydroxybutyric acid
• 37505-07-0
• AKOS006295726
• Butanoic acid,2-hydroxy-2-methyl-,(2S)-
• SCHEMBL581582
• (2S)-2-hydroxy-2-methylbutanoic acid
• (2S)-2-Hydroxy-2-methylbutanoic Acid

• MDL： MFCD05663610
• Inchi： InChI=1S/C5H10O3/c1-3-5(2,8)4(6)7/h8H,3H2,1-2H3,(H,6,7)/t5-/m0/s1
• InChI Key： MBIQENSCDNJOIY-YFKPBYRVSA-N
• SMILES： CC[C@](C(=O)O)(C)O

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.144
• Boiling Point: 237.6 °C at 760 mmHg
• Flash Point: 111.8 °C
• PSA: 57.53
• LogP: 0.23200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids

Additional information on (2S)-2-Hydroxy-2-methylbutanoic Acid

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